Cas no 1956307-83-7 (Methyl 2-(6-chloropyridazin-3-yl)acetate)

• Product Name: Methyl 2-(6-chloropyridazin-3-yl)acetate
• CAS No: 1956307-83-7
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 4728200
• PubChem ID: 117598539
• Update Time: 2025-10-29

Methyl 2-(6-chloropyridazin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(6-chloropyridazin-3-yl)acetate
• MFCD29477670
• Methyl 6-Chloropyridazine-3-acetate
• 1956307-83-7
• E88435
• Methyl2-(6-chloropyridazin-3-yl)acetate
• PS-19377
• SY323559

• Inchi： 1S/C7H7ClN2O2/c1-12-7(11)4-5-2-3-6(8)10-9-5/h2-3H,4H2,1H3
• InChI Key： IBYLBZQPOACLJB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(=O)OC)N=N1

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 0.6

Additional information on Methyl 2-(6-chloropyridazin-3-yl)acetate

Comprehensive Guide to Methyl 2-(6-chloropyridazin-3-yl)acetate (CAS No. 1956307-83-7): Properties, Applications, and Market Insights

Methyl 2-(6-chloropyridazin-3-yl)acetate (CAS No. 1956307-83-7) is a specialized chemical intermediate widely utilized in pharmaceutical and agrochemical research. This compound, featuring a chloropyridazine core, has gained attention due to its versatility in synthesizing bioactive molecules. With the rise of precision medicine and sustainable agriculture, researchers are increasingly exploring heterocyclic compounds like this ester derivative for developing next-generation therapeutics and crop protection agents.

The molecular structure of Methyl 2-(6-chloropyridazin-3-yl)acetate combines a pyridazine ring with an ester functional group, making it particularly valuable for structure-activity relationship (SAR) studies. Recent publications in journals like Journal of Medicinal Chemistry highlight its role as a building block for kinase inhibitors, addressing one of the most searched topics in drug discovery circles. The chlorine substituent at the 6-position enhances the compound's reactivity in cross-coupling reactions, a feature frequently queried by synthetic chemists in online forums.

In pharmaceutical applications, this compound serves as a precursor for central nervous system (CNS) drugs, aligning with growing interest in neurological disorder treatments. The methyl ester group offers excellent prodrug potential, a concept trending in pharmacokinetic optimization discussions. Analytical data shows the compound exhibits good solubility in common organic solvents (DMSO, ethanol), a practical characteristic often searched by laboratory technicians preparing stock solutions.

The agrochemical industry values Methyl 2-(6-chloropyridazin-3-yl)acetate for developing novel pesticide intermediates, particularly as the market shifts toward environmentally friendly solutions. Its chloropyridazine moiety appears in several patented herbicidal compounds, making it relevant to IP research queries. Regulatory databases indicate this material complies with REACH standards, an important consideration for global chemical compliance professionals.

From a synthetic chemistry perspective, the compound's melting point (reported 89-92°C) and molecular weight (200.61 g/mol) make it suitable for high-throughput screening applications. These physicochemical properties are frequently included in laboratory notebook searches by process chemists. Recent advancements in flow chemistry techniques have improved the scale-up synthesis of such intermediates, addressing a common pain point in process development discussions.

Market analysis reveals growing demand for Methyl 2-(6-chloropyridazin-3-yl)acetate in contract research organizations (CROs), particularly in Asia-Pacific regions. The compound's supply chain stability has become a trending topic among purchasing managers, especially after global logistics disruptions. Quality control specifications typically require ≥98% HPLC purity, a standard frequently referenced in quality assurance documentation searches.

Environmental fate studies indicate the compound undergoes biodegradation under standard OECD test conditions, an important consideration for green chemistry initiatives. This aspect aligns with increasing searches for sustainable synthetic methods in academic and industrial settings. The metabolic pathways of related pyridazine derivatives are also being actively researched, as evidenced by citations in toxicology databases.

In material science applications, researchers are exploring the compound's potential in organic electronic materials, particularly for electron-transport layers. This innovative application addresses the booming interest in flexible electronics and OLED technology. The compound's crystallographic data has been deposited in several structural databases, serving as a valuable resource for computational chemistry modeling.

Safety documentation emphasizes standard laboratory precautions when handling Methyl 2-(6-chloropyridazin-3-yl)acetate, with particular attention to personal protective equipment (PPE) requirements. These protocols reflect the occupational safety standards most often searched by EHS professionals. The compound's stability profile under various storage conditions is another frequently queried aspect in chemical management systems.

Future research directions may explore the compound's utility in click chemistry applications or as a scaffold for proteolysis targeting chimeras (PROTACs), two rapidly growing areas in chemical biology. Patent landscaping shows increasing IP activity around similar pyridazine-based compounds, suggesting sustained commercial interest. These developments position Methyl 2-(6-chloropyridazin-3-yl)acetate as a compound with significant research potential across multiple disciplines.